![molecular formula C5H6N4S B6281876 3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile CAS No. 300686-01-5](/img/no-structure.png)
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile
Description
“3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile” is a derivative of 1,3,4-thiadiazole . 1,3,4-thiadiazole is a five-membered heterocyclic compound that has been the subject of considerable interest for designing new antitumor agents . The bioactive properties of thiadiazole are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases .
Synthesis Analysis
A series of 1,3,4-thiadiazole derivatives were designed and synthesized using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials . The targeted 1,3,4-thiadiazolyl derivatives were prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives .Molecular Structure Analysis
1,3,4-Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1 with two double bonds . The presence of the =N-C-S moiety and strong aromaticity of the ring are the requirements for low toxicity and in vivo stability .Chemical Reactions Analysis
1,3,4-Thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells .Mechanism of Action
Future Directions
Given the significant therapeutic potential of 1,3,4-thiadiazole derivatives , future research could focus on further exploring the biological activities of “3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile” and its derivatives. This could include in-depth studies on its mechanism of action, potential applications in medicine, and the development of more efficient synthesis methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile involves the reaction of 2-amino-1,3,4-thiadiazole with acrylonitrile in the presence of a base to form the intermediate 3-(2-cyanoethyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with formaldehyde and hydrogen cyanide in the presence of a base to form the final product.", "Starting Materials": [ "2-amino-1,3,4-thiadiazole", "acrylonitrile", "formaldehyde", "hydrogen cyanide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 2-amino-1,3,4-thiadiazole is reacted with acrylonitrile in the presence of a base (e.g. sodium hydroxide) to form 3-(2-cyanoethyl)-1,3,4-thiadiazol-2-amine.", "Step 2: 3-(2-cyanoethyl)-1,3,4-thiadiazol-2-amine is reacted with formaldehyde and hydrogen cyanide in the presence of a base (e.g. sodium hydroxide) to form 3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile." ] } | |
CAS RN |
300686-01-5 |
Product Name |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
Molecular Formula |
C5H6N4S |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
